N-(furan-2-ylmethyl)-4-(1H-pyrrol-1-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Metabolic Activation and Protein Alkylation
The metabolic activation of furan derivatives, such as those related to N-(furan-2-ylmethyl)-4-(1H-pyrrol-1-yl)butanamide, leads to the formation of reactive metabolites capable of covalently interacting with proteins. Studies on cis-2-butene-1,4-dial, a microsomal metabolite of furan, demonstrate its role as a reactive aldehyde responsible for the carcinogenic activity through alkylation of proteins. This understanding is crucial for evaluating the biological interactions and potential toxicological implications of this compound and related compounds (Chen, Hecht, & Peterson, 1997).
Synthetic Applications in Organic Chemistry
The chemistry of this compound is of interest in the synthesis of spiro-lactams and polysubstituted pyrroles. These compounds are synthesized through reactions of furfurylamines with ynones followed by oxidation, showcasing the utility of N-furan-2-ylmethyl-β-enaminones. This methodology offers a novel route for the generation of complex structures, extending the synthetic applications of furan and pyrrole derivatives in organic chemistry (Peng et al., 2016).
Antiviral Activities
Research into N-substituted furan derivatives reveals promising antiviral activities against the H5N1 virus. The synthesis of various heterocyclic systems from 3-(naphthalen-1-ylmethylene)-5-phenylfuran-2(3H)-one showcases the potential of this compound and related compounds in developing new antiviral agents. This highlights the importance of exploring the antiviral properties of furan and pyrrole derivatives for therapeutic applications (Flefel et al., 2014).
properties
IUPAC Name |
N-(furan-2-ylmethyl)-4-pyrrol-1-ylbutanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2/c16-13(14-11-12-5-4-10-17-12)6-3-9-15-7-1-2-8-15/h1-2,4-5,7-8,10H,3,6,9,11H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBLZCTKOHQNYQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)CCCC(=O)NCC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.